Cas no 91732-68-2 (n-Butyl-2,2,3,3,4,4,4-d7 Alcohol)
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol is a deuterated analog of n-butanol, where seven hydrogen atoms are replaced with deuterium (D), specifically at the 2, 3, and terminal 4 positions. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise tracking in reaction mechanisms, metabolic studies, and kinetic analyses. The high isotopic purity (>98% D) ensures minimal interference from protonated species, improving data accuracy. Its chemical properties closely mirror those of non-deuterated n-butanol, making it a reliable substitute in deuterium-labeling experiments without altering reaction dynamics. Suitable for organic synthesis and pharmaceutical research, it offers researchers a robust tool for isotopic tracing and structural elucidation.
91732-68-2 structure
Product Name:n-Butyl-2,2,3,3,4,4,4-d7 Alcohol
CAS No:91732-68-2
MF:C4H3D7O
MW:81.16
CID:800070
Update Time:2025-06-07
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol Chemical and Physical Properties
Names and Identifiers
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- 1-Butan-2,2,3,3,4,4,4-d7-ol(9CI)
- 1-BUTANOL-2,2,3,3,4,4,4-D7
- n-Butyl-2,2,3,3,4,4,4-d7 Alcohol
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n-Butyl-2,2,3,3,4,4,4-d7 Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B690056-10mg |
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol |
91732-68-2 | 10mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B690056-50mg |
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol |
91732-68-2 | 50mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B690056-100mg |
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol |
91732-68-2 | 100mg |
$ 115.00 | 2023-04-18 | ||
| A2B Chem LLC | AH84608-500mg |
1-BUTANOL-2,2,3,3,4,4,4-D7 |
91732-68-2 | 500mg |
$421.00 | 2024-07-18 | ||
| A2B Chem LLC | AH84608-1g |
1-BUTANOL-2,2,3,3,4,4,4-D7 |
91732-68-2 | 1g |
$598.00 | 2024-07-18 |
n-Butyl-2,2,3,3,4,4,4-d7 Alcohol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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